2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride

• CAS No.: 1890053-25-4
• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol
• IUPAC Name: 2-methyl-2-(2-methylphenyl)pyrrolidine;hydrochloride
• InChI: InChI=1S/C12H17N.ClH/c1-10-6-3-4-7-11(10)12(2)8-5-9-13-12;/h3-4,6-7,13H,5,8-9H2,1-2H3;1H
• InChI Key: AJSSVVTYEKTFEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2(CCCN2)C.Cl

Description

2-Methyl-2-(2-methylphenyl)pyrrolidine hydrochloride is a synthetic organic compound belonging to the class of pyrrolidine derivatives. Pyrrolidine is a five-membered nitrogen-containing heterocycle, and its derivatives are known for their diverse biological activities and applications in medicinal chemistry . The compound’s structure features a pyrrolidine ring substituted with a 2-methyl group and a 2-methylphenyl group, making it a unique and potentially bioactive molecule.

Preparation Methods

The synthesis of 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride can be achieved through various synthetic routes. One common method involves the reaction of 2-methylphenylacetonitrile with 2-methylpyrrolidine in the presence of a suitable catalyst. The reaction typically proceeds under mild conditions, and the product is isolated as the hydrochloride salt to enhance its stability and solubility .

Industrial production methods may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of advanced catalytic systems and purification techniques ensures the production of high-purity this compound on a large scale .

Chemical Reactions Analysis

2-Methyl-2-(2-methylphenyl)pyrrolidine hydrochloride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents such as potassium permanganate and reducing agents like lithium aluminum hydride .

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids, depending on the reaction conditions.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the pyrrolidine ring, leading to the formation of various derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used, allowing for the synthesis of a wide range of structurally diverse compounds .

Scientific Research Applications

2-Methyl-2-(2-methylphenyl)pyrrolidine hydrochloride has several scientific research applications across various fields:

Chemistry: The compound serves as a valuable intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: It is used in the study of biological processes and as a tool to investigate the mechanisms of action of bioactive compounds.

Medicine: The compound’s potential therapeutic properties make it a candidate for drug development and pharmacological studies.

Industry: It finds applications in the production of fine chemicals and as a building block for the synthesis of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to various receptors and enzymes, modulating their activity and leading to specific biological effects . The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

2-Methyl-2-(2-methylphenyl)pyrrolidine hydrochloride can be compared with other pyrrolidine derivatives, such as pyrrolizines, pyrrolidine-2-one, and pyrrolidine-2,5-diones . These compounds share a similar pyrrolidine core but differ in their substitution patterns and functional groups, leading to distinct biological activities and applications. The unique substitution pattern of this compound makes it a valuable compound for specific research and industrial applications .